Cas no 893612-69-6 (Methanone,(2,6-dichlorophenyl)-1H-pyrrol-3-yl-)

• Product Name: Methanone,(2,6-dichlorophenyl)-1H-pyrrol-3-yl-
• CAS No: 893612-69-6
• MF: C₁₁H₇Cl₂NO
• MW: 240.085380792618
• MDL: MFCD08056194
• CID: 714568
• Update Time: 2024-01-31

Methanone,(2,6-dichlorophenyl)-1H-pyrrol-3-yl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2,6-dichlorophenyl)-1H-pyrrol-3-yl-
• 2,6-Dichlorophenyl-(1H-pyrrol-3-yl)methanone
• 3-(2,6-DICHLOROBENZOYL)-1H-PYRROLE
• Methanone, (2,6-dichlorophenyl)-1H-pyrrol-3-yl-

• MDL： MFCD08056194
• Inchi： 1S/C11H7Cl2NO/c12-8-2-1-3-9(13)10(8)11(15)7-4-5-14-6-7/h1-6,14H
• InChI Key： FLNZXANJCXCHQJ-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)C=CC=C1Cl)(C1C=CNC=1)=O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.3

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±30.0 °C(Predicted)
• pka: 14.77±0.50(Predicted)

Methanone,(2,6-dichlorophenyl)-1H-pyrrol-3-yl- Security Information

• Hazardous Material Identification：